2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine
Overview
Description
2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine, also known as TCX, is an organic compound that belongs to the family of diamines. It is a colorless, crystalline solid that is soluble in water and organic solvents. TCX has been widely used in scientific research due to its unique properties and potential applications.
Mechanism Of Action
The mechanism of action of 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine is not fully understood, but it is believed to involve the formation of coordination complexes with metal ions. 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine has been shown to bind to a variety of metal ions, including copper, nickel, and zinc. The binding of 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine to metal ions can result in changes in the electronic and optical properties of the metal ions.
Biochemical And Physiological Effects
2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, to have antibacterial activity, and to have antioxidant properties. 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine has also been shown to have neuroprotective effects and to improve cognitive function in animal models.
Advantages And Limitations For Lab Experiments
One of the advantages of using 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine in lab experiments is its ability to form stable coordination complexes with metal ions. This makes it a useful ligand in the synthesis of metal complexes and the preparation of functional materials. However, 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine is toxic and can pose a risk to researchers if proper safety precautions are not taken.
Future Directions
There are several future directions for the use of 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine in scientific research. One area of interest is the development of 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine-based sensors for the detection of heavy metal ions in environmental samples. Another area of interest is the use of 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine in the development of new materials with unique properties. Additionally, 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine could be used in the development of new drugs for the treatment of various diseases.
Scientific Research Applications
2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine has been used in various scientific research applications due to its unique properties. It has been used as a ligand in metal complexes, as a building block in the synthesis of organic compounds, and as a precursor for the preparation of functional materials. 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine has also been used in the development of sensors for the detection of heavy metal ions.
properties
IUPAC Name |
[4-(aminomethyl)-2,3,5,6-tetrachlorophenyl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl4N2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11/h1-2,13-14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEDAWQAAXOJIPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1=C(C(=C(C(=C1Cl)Cl)CN)Cl)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl4N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60179084 | |
Record name | 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60179084 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine | |
CAS RN |
24342-97-0 | |
Record name | Tetrachloro-p-xylylenediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=24342-97-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024342970 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 24342-97-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75849 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,3,5,6-Tetrachloro-p-xylene-alpha,alpha'-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60179084 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,5,6-tetrachloro-p-xylene-α,α'-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.966 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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